Cas no 2361681-97-0 (N-[(5-Fluoro-3-methyl-1-benzofuran-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide)

• Product Name: N-[(5-Fluoro-3-methyl-1-benzofuran-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide
• CAS No: 2361681-97-0
• MF: C₁₉H₂₁FN₂O₃
• MW: 344.380048513412
• CID: 5854547
• PubChem ID: 145904262
• Update Time: 2025-11-01

N-[(5-Fluoro-3-methyl-1-benzofuran-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(5-fluoro-3-methyl-1-benzofuran-2-yl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• 2361681-97-0
• Z3672063969
• N-[(5-Fluoro-3-methyl-1-benzofuran-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide
• EN300-26600891

• Inchi： 1S/C19H21FN2O3/c1-3-18(23)22-8-6-13(7-9-22)19(24)21-11-17-12(2)15-10-14(20)4-5-16(15)25-17/h3-5,10,13H,1,6-9,11H2,2H3,(H,21,24)
• InChI Key： COFPDUJXIDNLPH-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C)=C(CNC(C1CCN(C(C=C)=O)CC1)=O)O2

Computed Properties

• Exact Mass: 344.15362070g/mol
• Monoisotopic Mass: 344.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.6Ų

Additional information on N-[(5-Fluoro-3-methyl-1-benzofuran-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide

N-[(5-Fluoro-3-methyl-1-benzofuran-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide: A Comprehensive Overview

N-[(5-Fluoro-3-methyl-1-benzofuran-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide (CAS No. 2361681-97-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and therapeutic applications. The presence of multiple functional groups, including a fluoro substituent and an acryloyl-piperidine moiety, imparts unique chemical and biological properties that make it an attractive subject for research.

The molecular framework of N-[(5-fluoro-3-methyl-1-benzofuran-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide is composed of several key structural elements. The benzofuran core, adorned with a fluoro group at the 5-position and a methyl group at the 3-position, contributes to the compound's overall stability and reactivity. The acryloyl-piperidine side chain introduces a polar region, enhancing the compound's solubility in polar solvents and facilitating interactions with biological targets. This combination of structural features positions the compound as a versatile building block for the development of novel pharmaceutical agents.

In recent years, there has been growing interest in the exploration of benzofuran derivatives due to their demonstrated biological activity across various therapeutic domains. The incorporation of a fluoro atom into these molecules often enhances their metabolic stability and binding affinity to biological receptors. For instance, studies have shown that fluoro-substituted benzofurans exhibit potent activity as kinase inhibitors, making them valuable in the treatment of cancers and inflammatory diseases. The specific substitution pattern in N-[(5-fluoro-3-methyl-1-benzofuran-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide suggests potential applications in this area.

The acryloyl-piperidine moiety in this compound is another critical feature that warrants detailed investigation. Piperidine derivatives are well-known for their role as pharmacophores in numerous drugs, including antipsychotics, antihistamines, and antiviral agents. The acryloyl group introduces a reactive site that can participate in various chemical transformations, enabling the synthesis of more complex derivatives with tailored biological properties. This flexibility makes N-[(5-fluoro-3-methyl-1-benzofuran-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide a valuable scaffold for medicinal chemists seeking to develop innovative therapeutics.

Recent advancements in computational chemistry have facilitated the rapid screening of large libraries of compounds for potential biological activity. Virtual screening techniques, combined with molecular docking simulations, have been instrumental in identifying promising candidates like N-(5-fluoro)-3-methylbenzofuran derivative-based molecules. These computational approaches allow researchers to predict the binding modes and affinity of compounds to target proteins, thereby accelerating the drug discovery process. The unique structural features of N-[(5-fluoro-3-methyl)-1-benzofuran-2-ylmethyl]-1-propenoylpiperidin-4-carboxamide make it an ideal candidate for such studies.

In vitro studies have begun to unravel the potential pharmacological properties of N-[(5-fluoro-3-methyl)-1-benzofuran-2-ylmethyl]-1-propenoylpiperidin-4-carboxamide. Initial experiments suggest that this compound exhibits moderate activity against certain kinases, which are key enzymes involved in cancer cell proliferation and survival. The presence of the fluoro substituent appears to enhance its binding affinity to these targets, potentially leading to more effective therapeutic outcomes. Additionally, preliminary toxicity assays indicate that the compound is well-tolerated at relevant concentrations, suggesting its safety profile is favorable for further development.

The synthesis of N-[(5-fluoro-3-methyl)-1-benzofuran-2-ylmethyl]-1-propenoylpiperidin-4-carboxamide involves several key steps that highlight its synthetic complexity. The introduction of the benzofuran core is typically achieved through cyclization reactions involving appropriately substituted phenols and aldehydes. Subsequent functionalization with fluorine atoms can be performed using established halogenation methods or metal-catalyzed cross-coupling reactions. The final step involves coupling the benzofuran derivative with an acryloyl-piperidine precursor via condensation reactions.

The synthetic route also emphasizes the importance of regioselectivity and stereocontrol in constructing complex molecules like this one. Careful selection of reaction conditions ensures that only desired isomers are formed, minimizing unwanted byproducts that could complicate downstream processing and purification steps. Advances in synthetic methodologies have made it possible to achieve high yields and purity levels even for structurally challenging compounds such as N-[(5-fluorobbbbbb>methyl]->propenoylpiperidin